Cas no 13389-03-2 (8-Bromo-2’-deoxyguanosine)

8-Bromo-2’-deoxyguanosine is a modified nucleoside analog in which a bromine atom is substituted at the 8-position of the guanine base. This structural modification enhances its utility in biochemical and pharmacological research, particularly in studies involving DNA damage, replication, and repair mechanisms. The bromine substitution increases the compound's reactivity, making it a valuable probe for investigating oxidative stress and nucleoside metabolism. Its incorporation into oligonucleotides allows for site-specific labeling and crosslinking experiments. The compound is also used in the synthesis of modified nucleic acids for structural and functional studies. High purity and stability ensure reliable performance in experimental applications.

8-Bromo-2’-deoxyguanosine structure

Product Name:8-Bromo-2’-deoxyguanosine

CAS No:13389-03-2

MF:C₁₀H₁₂BrN₅O₄

MW:346.137380599976

MDL:MFCD01630971

CID:173372

Update Time:2025-06-07

8-Bromo-2’-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

- Guanosine,8-bromo-2'-deoxy-
- 2-Amino-8-bromo-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one
- 8-Bromo-2’-deoxyguanosine
- 8-Bromo-2'-deoxyguanosine
- 2'-Deoxy-8-bromoguanosine
- 8-Br-dG
- 8-Bromo-2'-deoxy-D-guanosine
- 8-bromo2'-deoxyguansine
- 8-bromo-2'-deoxyuanosine
- C8-bromo-2'-deoxyguanosine
- 8-Br-2'-dG
- NSC 105830
- -4-hydroxy-5-(hydroxymethyl)
- 2-Amino-8-bromo-9-((2R,4S,5R)
- 8-bromo-2'-dG
- Guanosine, 8-bromo-2'-deoxy-
- 8-Bromodeoxyguanosine
- Epitope ID:151524
- 8-Bromo-2?-deoxyguanosine
- MKDXZFVCXWXGBQ-VPENINKCSA-N
- HG1073
- AK153071
- AB0088015
- AX8111128
- 2-amino-8-bromo-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1
- 2-Amino-8-bromo-9-[(2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
- MDL： MFCD01630971
- Inchi： 1S/C10H12BrN5O4/c11-9-13-6-7(14-10(12)15-8(6)19)16(9)5-1-3(18)4(2-17)20-5/h3-5,17-18H,1-2H2,(H3,12,14,15,19)/t3-,4+,5+/m0/s1
- InChI Key： MKDXZFVCXWXGBQ-VPENINKCSA-N
- SMILES： BrC1=NC2C(NC(N)=NC=2N1[C@H]1C[C@@H]([C@@H](CO)O1)O)=O

Computed Properties

Exact Mass: 345.00700
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 449
Topological Polar Surface Area: 135

Experimental Properties

Color/Form: White to Yellow Solid
Density: 2.45
Melting Point: 210°C(lit.)
Boiling Point: 727°C at 760 mmHg
Water Partition Coefficient: Soluble in dimethyl sulfoxide, warm water and dimethyl formamide.
PSA: 139.28000
LogP: -0.31380

8-Bromo-2’-deoxyguanosine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305
P351
P338,P302
P352,P321,P405,P501A
Hazardous Material Identification：
Storage Condition：0-10°C

8-Bromo-2’-deoxyguanosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B4001-200mg	8-Bromo-2’-deoxyguanosine	13389-03-2	98.0%(LC&N)	200mg	￥950.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B4001-1g	8-Bromo-2’-deoxyguanosine	13389-03-2	98.0%(LC&N)	1g	￥3200.0	2022-06-10
abcr	AB348725-1 g	8-Bromo-2'-deoxyguanosine, 99%; .	13389-03-2	99%	1g	€110.80	2023-06-20
TRC	B682835-25mg	8-Bromo-2’-deoxyguanosine	13389-03-2		25mg	$ 92.00	2023-09-08
TRC	B682835-500mg	8-Bromo-2’-deoxyguanosine	13389-03-2		500mg	$ 110.00	2023-09-08
TRC	B682835-1g	8-Bromo-2’-deoxyguanosine	13389-03-2		1g	$ 161.00	2023-09-08
TRC	B682835-2g	8-Bromo-2’-deoxyguanosine	13389-03-2		2g	$ 287.00	2023-04-18
TRC	B682835-5g	8-Bromo-2’-deoxyguanosine	13389-03-2		5g	$ 603.00	2023-04-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R022225-1g	8-Bromo-2’-deoxyguanosine	13389-03-2	99%	1g	￥487	2023-09-10
Alichem	A159002866-5g	2-Amino-8-bromo-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one	13389-03-2	95%	5g	274.54 USD	2021-06-11

8-Bromo-2’-deoxyguanosine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:13389-03-2)8-Bromo-2’-deoxyguanosine

Order Number:A887999

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:23

Price ($):485.0

Email:sales@amadischem.com

Product Official Link

NewCan Biotech Limited

Gold Member

Audited Supplier

(CAS:13389-03-2)8-Bromo-2'-Deoxyguanosine

Order Number:NC9257

Stock Status:

Quantity:10g

Purity:97%

Pricing Information Last Updated:Friday, 18 July 2025 16:15

Price ($):Price inquiry

Email:sales@newcanbio.com

8-Bromo-2’-deoxyguanosine Related Literature

1. Palladium-catalyzed Suzuki reaction in aqueous solvents applied to unprotected nucleosides and nucleotides

Gwéna?lle Hervé,Guillaume Sartori,Gérald Enderlin,Grahame Mackenzie,Christophe Len RSC Adv. 2014 4 18558
2. Electron induced single strand break and cyclization: a DFT study on the radiosensitization mechanism of the nucleotide of 8-bromoguanine

Lidia Chomicz,Al'ona Furmanchuk,Jerzy Leszczynski,Janusz Rak Phys. Chem. Chem. Phys. 2014 16 6568
3. Electron induced single strand break and cyclization: a DFT study on the radiosensitization mechanism of the nucleotide of 8-bromoguanine

Lidia Chomicz,Al'ona Furmanchuk,Jerzy Leszczynski,Janusz Rak Phys. Chem. Chem. Phys. 2014 16 6568
4. Radical-based alkylation of guanine derivatives in aqueous medium

Chryssostomos Chatgilialoglu,Clara Caminal,Quinto G. Mulazzani Org. Biomol. Chem. 2011 9 3494
5. Synthesis and photophysical properties of 2′-deoxyguanosine derivatives labeled with fluorene and fluorenone units: toward excimer probes

Min Ji Kim,Yujin Seo,Gil Tae Hwang RSC Adv. 2014 4 12012

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